![molecular formula C15H20N4O2S B7634305 1-Cyclopropyl-5-[1-(1-phenylpropylsulfonyl)ethyl]tetrazole](/img/structure/B7634305.png)
1-Cyclopropyl-5-[1-(1-phenylpropylsulfonyl)ethyl]tetrazole
Overview
Description
1-Cyclopropyl-5-[1-(1-phenylpropylsulfonyl)ethyl]tetrazole is a chemical compound with potential applications in scientific research. It belongs to the class of tetrazole derivatives and has been studied for its mechanism of action and physiological effects.
Mechanism of Action
The mechanism of action of 1-Cyclopropyl-5-[1-(1-phenylpropylsulfonyl)ethyl]tetrazole involves the inhibition of carbonic anhydrase. This enzyme is involved in the conversion of carbon dioxide and water to bicarbonate and protons. By inhibiting this enzyme, the compound can affect the regulation of pH in the body.
Biochemical and Physiological Effects:
1-Cyclopropyl-5-[1-(1-phenylpropylsulfonyl)ethyl]tetrazole has been shown to have a range of biochemical and physiological effects. It has been shown to have an inhibitory effect on the activity of carbonic anhydrase, which can affect the regulation of pH in the body. It has also been shown to have an effect on the activity of GABA receptors, which are involved in the regulation of neuronal activity.
Advantages and Limitations for Lab Experiments
The advantages of using 1-Cyclopropyl-5-[1-(1-phenylpropylsulfonyl)ethyl]tetrazole in lab experiments include its potential applications in the study of carbonic anhydrase and GABA receptors. However, its limitations include the need for careful handling due to its potential toxicity.
Future Directions
There are several future directions for the study of 1-Cyclopropyl-5-[1-(1-phenylpropylsulfonyl)ethyl]tetrazole. These include further exploration of its potential applications in the treatment of diseases such as glaucoma and epilepsy, as well as the study of its effects on other enzymes and receptors in the body. Additionally, the development of novel synthesis methods and analogs of the compound may lead to the discovery of new applications and potential therapeutic targets.
Synthesis Methods
The synthesis of 1-Cyclopropyl-5-[1-(1-phenylpropylsulfonyl)ethyl]tetrazole involves the reaction of cyclopropylamine with 1-(1-phenylpropylsulfonyl)ethyl-1H-tetrazole-5-thiol. The reaction takes place in the presence of a base and a solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).
Scientific Research Applications
1-Cyclopropyl-5-[1-(1-phenylpropylsulfonyl)ethyl]tetrazole has been studied for its potential applications in scientific research. It has been shown to have an inhibitory effect on the activity of the enzyme carbonic anhydrase, which is involved in the regulation of pH in the body. This inhibition has potential applications in the treatment of diseases such as glaucoma and epilepsy.
properties
IUPAC Name |
1-cyclopropyl-5-[1-(1-phenylpropylsulfonyl)ethyl]tetrazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20N4O2S/c1-3-14(12-7-5-4-6-8-12)22(20,21)11(2)15-16-17-18-19(15)13-9-10-13/h4-8,11,13-14H,3,9-10H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DKLRRBSHXIQVAT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C1=CC=CC=C1)S(=O)(=O)C(C)C2=NN=NN2C3CC3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20N4O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Cyclopropyl-5-[1-(1-phenylpropylsulfonyl)ethyl]tetrazole | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[(4-chlorophenyl)-pyrimidin-2-ylmethyl]-N-methylcyclopentene-1-carboxamide](/img/structure/B7634241.png)
![(3-Methyl-2,3-dihydropyrido[2,3-b][1,4]oxazin-1-yl)-(2-pyrazol-1-ylpyridin-3-yl)methanone](/img/structure/B7634244.png)
![1-[(2S)-1-hydroxy-3-phenylpropan-2-yl]-3-(5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl)urea](/img/structure/B7634251.png)
![4-[2-(6-fluoro-1-methyl-3,4-dihydro-1H-isoquinoline-2-carbonyl)pyridin-4-yl]piperazin-2-one](/img/structure/B7634277.png)
![1-[4-(2-Cyclopent-2-en-1-ylacetyl)piperazin-1-yl]-3-methoxypropan-1-one](/img/structure/B7634290.png)
![1-[4-(4,4-Difluorocyclohexanecarbonyl)piperazin-1-yl]-3-methoxypropan-1-one](/img/structure/B7634291.png)
![1-Cyclopropyl-5-[1-(1,2,3,4-tetrahydronaphthalen-1-ylsulfonyl)ethyl]tetrazole](/img/structure/B7634314.png)
![1-[(2S)-1-hydroxy-3-phenylpropan-2-yl]-3-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]urea](/img/structure/B7634319.png)
![N-[3-(4-ethylpiperazin-1-yl)-2-methylpropyl]-6-methylpyrazin-2-amine](/img/structure/B7634326.png)
